Cas no 2171375-19-0 (6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid)
6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid
- 2171375-19-0
- 6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid
- EN300-1574507
-
- Inchi: 1S/C27H34N2O5/c1-3-19(16-25(30)28-15-14-18(2)12-13-26(31)32)29-27(33)34-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,3,12-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m1/s1
- InChI Key: SIEAGFLWLXNMIF-MUMRKEEXSA-N
- SMILES: O(C(N[C@H](CC)CC(NCCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574507-0.05g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-0.1g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-0.25g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-0.5g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-1.0g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-2.5g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-5.0g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-10.0g |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574507-50mg |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574507-100mg |
6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylhexanoic acid |
2171375-19-0 | 100mg |
$2963.0 | 2023-09-24 |
6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid
Introduction to 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid (CAS No. 2171375-19-0)
6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid, identified by its CAS number 2171375-19-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a unique side chain. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug development and synthetic biology.
The Fmoc group is a critical component in this molecule, serving as a protective group for the amino function during peptide synthesis. The fluorene moiety enhances the solubility and stability of the compound, making it more amenable to further chemical modifications. The 3R configuration indicates a specific stereochemical arrangement, which is often crucial for the biological activity of pharmaceutical compounds. This stereochemistry influences how the molecule interacts with biological targets, such as enzymes or receptors.
The core structure of 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid consists of a pentanamido group linked to a 4-methylhexanoic acid moiety. This arrangement provides a flexible yet stable framework that can be further modified to tailor its properties for specific applications. The amide bond between the pentanamido and 4-methylhexanoic acid segments contributes to the compound's hydrophilicity, enhancing its solubility in aqueous environments.
In recent years, there has been growing interest in the development of novel compounds with enhanced bioactivity and selectivity. 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid has been explored in several research studies due to its potential as a building block for more complex molecules. Its structural features make it an excellent candidate for library screening and high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.
One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. The presence of the Fmoc group allows for easy removal during peptide synthesis, enabling the creation of longer and more complex peptide chains. This capability is particularly valuable in drug discovery efforts where precise control over molecular structure is essential.
Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the interactions between compounds and biological targets. 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid has been subjected to various computational studies to predict its binding affinity and mode of interaction with potential targets. These studies have provided valuable insights into how structural modifications can enhance bioactivity, guiding future synthetic efforts.
The compound's unique structural features also make it an interesting candidate for exploring new synthetic methodologies. Researchers have been investigating novel synthetic routes to optimize the production of this molecule while maintaining its stereochemical integrity. These efforts are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
In addition to its role in drug development, 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid has potential applications in materials science and biotechnology. Its ability to form stable complexes with other molecules makes it a useful tool for developing novel materials with tailored properties. For instance, it could be used to create hydrogels or polymers with enhanced mechanical strength and biocompatibility.
The future prospects for 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid are promising, given its versatility and potential applications across multiple fields. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings. The ongoing development of synthetic methodologies and computational tools will further enhance its utility, making it an indispensable tool for researchers worldwide.
2171375-19-0 (6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)